Cas no 126957-44-6 ((2S)-2-Fluoro-4-methylpentanoic acid)

(2S)-2-Fluoro-4-methylpentanoic acid structure
126957-44-6 structure
Product Name:(2S)-2-Fluoro-4-methylpentanoic acid
CAS No:126957-44-6
MF:C6H11FO2
MW:134.148745775223
CID:2855544
PubChem ID:45933761
Update Time:2025-04-21

(2S)-2-Fluoro-4-methylpentanoic acid Chemical and Physical Properties

Names and Identifiers

    • (2S)-2-Fluoro-4-methylpentanoic acid
    • (2S)-2-Fluoro-3-isopropylpropanoic acid
    • 126957-44-6
    • 640-686-4
    • Pentanoic acid, 2-fluoro-4-methyl-, (2S)-
    • AKOS006311321
    • Inchi: 1S/C6H11FO2/c1-4(2)3-5(7)6(8)9/h4-5H,3H2,1-2H3,(H,8,9)/t5-/m0/s1
    • InChI Key: XJSHQHONRQJNKY-YFKPBYRVSA-N
    • SMILES: F[C@H](C(=O)O)CC(C)C

Computed Properties

  • Exact Mass: 134.07430775Da
  • Monoisotopic Mass: 134.07430775Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 3
  • Complexity: 101
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 37.3Ų
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